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Abstract

This application note describes a simple, specific, precise, and sensitive reverse-phase ultra-
performance liquid chromatography (RP-UPLC) method for the quantitative determination of
Umbralisib in bulk and pharmaceutical dosage forms. The method demonstrates excellent
performance with a short run time, making it suitable for routine analysis and quality control.

Introduction

Umbralisib is an orally administered dual inhibitor of phosphoinositide 3-kinase-delta (PI3Kd)
and casein kinase 1-epsilon (CK1g).[1][2] It is primarily used in the treatment of B-cell
malignancies such as marginal zone lymphoma (MZL) and follicular lymphoma (FL).[3][4] The
PI3Kd pathway is a critical signaling pathway for the proliferation and survival of B cells, and its
overactivation is a characteristic of many B-cell cancers.[1] By inhibiting PI3Kd, Umbralisib
disrupts this signaling, leading to reduced tumor cell growth.[1] Accurate and reliable analytical
methods are crucial for the quality control of Umbralisib in pharmaceutical formulations. This
application note details a validated UPLC method for its determination.
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Signaling Pathway of Umbralisib

Umbralisib targets the PI3BK/AKT/mTOR pathway, which is crucial for cell functions like growth
control and metabolism.[5] Specifically, it inhibits the delta isoform of PI3K, which is
predominantly expressed in hematopoietic cells and plays a key role in B-cell development and
function.[2][6] This inhibition disrupts downstream signaling, hindering the proliferation and
survival of malignant B-lymphocytes.[6] Umbralisib also inhibits casein kinase 1-epsilon (CK1g),
which is involved in regulating oncoprotein translation and is associated with the growth of
lymphoma cells.[2]
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Figure 1: Simplified signaling pathway of Umbralisib.

Experimental Protocol
Instrumentation and Chromatographic Conditions

A Waters Acquity UPLC system equipped with a quaternary pump and a Photo Diode Array
(PDA) detector was used for this analysis.[3]

Table 1: Chromatographic Conditions
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Parameter Value

Column Kinetex C18 (100 x 4.6 mm, 2.6 pum)[3]
Mobile Phase 0.1% Formic Acid : Acetonitrile (40:60 v/v)[3]
Flow Rate 1.0 mL/min[3]

Injection Volume 10 pL[3]

Detection Wavelength 219 nm([3]

Column Temperature Ambient[3]

Run Time 3.0 minutes[3]

Preparation of Solutions

Diluent: A mixture of water and acetonitrile in a 50:50 v/v ratio was used as the diluent.

o Standard Stock Solution (200 pug/mL): Accurately weigh 20 mg of Umbralisib standard and
transfer it into a 100 mL volumetric flask. Add approximately 70 mL of diluent and sonicate
for 30 minutes to dissolve. Make up the volume to 100 mL with the diluent.[3]

o Working Standard Solution (20 pg/mL): Pipette 5 mL of the Standard Stock Solution into a 50
mL volumetric flask and dilute to the mark with the diluent.[3]

o Sample Preparation (from 200 mg tablets): Weigh and powder 20 tablets. Accurately weigh a
guantity of powder equivalent to 27.8 mg of Umbralisib and transfer it to a 100 mL volumetric
flask. Add about 70 mL of diluent, sonicate for 30 minutes, and then make up the volume
with the diluent. Filter the solution through a 0.45 pm syringe filter. Pipette 5 mL of the filtered
solution into a 50 mL volumetric flask and dilute to the mark with the diluent.[3]

UPLC Method Workflow

The following diagram outlines the general workflow for the UPLC analysis of Umbralisib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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